![molecular formula C31H35NO8 B303666 Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate](/img/structure/B303666.png)
Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. The compound is synthesized through a series of chemical reactions and has been shown to exhibit promising biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood. However, studies suggest that the compound may exert its effects through various pathways, including modulation of cellular signaling pathways, inhibition of enzyme activity, and regulation of gene expression. The compound has been shown to interact with various cellular targets, including DNA, RNA, and proteins.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. Studies have demonstrated that the compound has anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been shown to exhibit neuroprotective effects and to improve cognitive function. The compound has been investigated for its potential to treat various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Advantages and Limitations for Lab Experiments
Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has several advantages for lab experiments. The compound is relatively easy to synthesize and has a high yield and purity. It also exhibits low toxicity, making it suitable for in vitro and in vivo studies. However, the compound has some limitations, including its poor solubility in aqueous solutions and its instability under certain conditions.
Future Directions
There are several future directions for research on Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One area of interest is the investigation of the compound's potential as a drug delivery system. The compound has been shown to cross the blood-brain barrier, making it a promising candidate for the treatment of neurological disorders. Another area of interest is the exploration of the compound's mechanism of action and cellular targets. Understanding these aspects of the compound could lead to the development of more effective therapies. Finally, further studies are needed to evaluate the safety and efficacy of the compound in clinical trials.
Synthesis Methods
The synthesis of Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves several chemical reactions. The starting materials include 2,3-dimethoxybenzaldehyde, 2-methoxybenzaldehyde, and ethyl acetoacetate. The reaction proceeds through a series of steps, including condensation, cyclization, and esterification, to yield the final product. The synthesis method has been optimized to yield high purity and yield of the compound.
Scientific Research Applications
Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been the subject of several scientific research studies. The compound has been shown to exhibit potential therapeutic applications in various disease conditions. It has been investigated for its anti-inflammatory, anti-cancer, anti-microbial, and anti-oxidant properties. The compound has also been studied for its potential use in drug delivery systems due to its ability to cross the blood-brain barrier.
properties
Molecular Formula |
C31H35NO8 |
---|---|
Molecular Weight |
549.6 g/mol |
IUPAC Name |
diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate |
InChI |
InChI=1S/C31H35NO8/c1-7-39-30(34)24-17(3)32-21-16-20(18-12-9-10-14-22(18)36-4)26(31(35)40-8-2)28(33)27(21)25(24)19-13-11-15-23(37-5)29(19)38-6/h9-15,20,25-26,32H,7-8,16H2,1-6H3 |
InChI Key |
ZDHCDLZXWOGMOC-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=C(C(=CC=C3)OC)OC)C4=CC=CC=C4OC |
Canonical SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=C(C(=CC=C3)OC)OC)C4=CC=CC=C4OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.